Cas no 381668-11-7 (Benzenamine, N-methyl-2-(phenylsulfonyl)-5-(1-piperazinyl)-)

• Product Name: Benzenamine, N-methyl-2-(phenylsulfonyl)-5-(1-piperazinyl)-
• CAS No: 381668-11-7
• MF: C₁₇H₂₁N₃O₂S
• MW: 331.432542562485
• CID: 1488261
• Update Time: 2024-08-23

Benzenamine, N-methyl-2-(phenylsulfonyl)-5-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-methyl-2-(phenylsulfonyl)-5-(1-piperazinyl)-

• Inchi： 1S/C17H21N3O2S/c1-18-16-13-14(20-11-9-19-10-12-20)7-8-17(16)23(21,22)15-5-3-2-4-6-15/h2-8,13,18-19H,9-12H2,1H3
• InChI Key： MCKGWHFGLJPYOL-UHFFFAOYSA-N
• SMILES： C1(NC)=CC(N2CCNCC2)=CC=C1S(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 331.13563

Experimental Properties

• Density: 1.248±0.06 g/cm3(Predicted)
• Boiling Point: 587.9±50.0 °C(Predicted)
• PSA: 61.44
• pka: 8.85±0.10(Predicted)